Cas no 2227753-70-8 (2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2227753-70-8
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6258653
• PubChem ID: 165851287
• Update Time: 2025-05-23

2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• EN300-1633848
• 2227753-70-8

• Inchi： 1S/C11H20N4/c1-8(2)15-7-5-9(12)11(15)10-4-6-13-14(10)3/h4,6,8-9,11H,5,7,12H2,1-3H3/t9-,11-/m1/s1
• InChI Key： VEZNEFZDQMBYES-MWLCHTKSSA-N
• SMILES： N1(C(C)C)CC[C@H]([C@@H]1C1=CC=NN1C)N

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.1Ų

Additional information on 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine

Comprehensive Overview of 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227753-70-8)

The compound 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227753-70-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive pyrrolidine core, coupled with a 1-methyl-1H-pyrazole substituent, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets. The presence of the propan-2-yl group further enhances its lipophilicity, which is a critical factor in drug absorption and distribution.

In recent years, the demand for novel heterocyclic compounds like 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine has surged, driven by the need for innovative therapeutics. This compound aligns with current trends in small-molecule drug development, where researchers focus on optimizing pharmacokinetic properties and target specificity. Its pyrrolidine-3-amine moiety is particularly noteworthy, as it is a common feature in many FDA-approved drugs, underscoring its relevance in modern pharmacology.

The synthesis of CAS No. 2227753-70-8 involves sophisticated organic chemistry techniques, including multi-step reactions and catalytic processes. Chemists often employ palladium-catalyzed cross-coupling or reductive amination to construct its intricate framework. These methods are widely discussed in academic circles, reflecting the compound's complexity and the ingenuity required to produce it. Additionally, its chiral centers pose an interesting challenge for stereoselective synthesis, a topic of great interest in asymmetric catalysis.

From a therapeutic perspective, 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine has shown promise in preliminary studies for modulating enzyme activity and receptor binding. Its structural features suggest potential applications in central nervous system (CNS) disorders, a hot topic in pharmaceutical research. The compound's ability to cross the blood-brain barrier due to its balanced lipophilicity makes it a compelling subject for further investigation. Moreover, its pyrazole ring is known to confer metabolic stability, a highly desirable trait in drug candidates.

The growing interest in personalized medicine and targeted therapies has further highlighted the importance of compounds like CAS No. 2227753-70-8. Researchers are exploring its potential in precision oncology and neurodegenerative disease research, areas that dominate current scientific discourse. Its modular structure allows for facile derivatization, enabling the creation of analogs with tailored properties. This adaptability is crucial for addressing unmet medical needs and overcoming drug resistance.

In the realm of chemical biology, 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine serves as a valuable tool for probing biological pathways. Its interactions with G-protein-coupled receptors (GPCRs) and kinases are of particular interest, given the central role these proteins play in cellular signaling. The compound's pharmacophore features are being meticulously studied to elucidate structure-activity relationships (SAR), a cornerstone of rational drug design.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the relevance of CAS No. 2227753-70-8 continues to grow. Its compact yet functionalized structure makes it an ideal fragment lead for building larger, more potent molecules. This approach aligns with the industry's emphasis on efficiency and cost-effectiveness in drug development, topics frequently searched by professionals in the field.

In conclusion, 2-(1-methyl-1H-pyrazol-5-yl)-1-(propan-2-yl)pyrrolidin-3-amine represents a fascinating intersection of chemistry and biology. Its unique attributes and broad applicability position it as a compound of enduring interest in both academic and industrial settings. As research progresses, its potential to contribute to groundbreaking therapies will undoubtedly solidify its place in the annals of medicinal chemistry.